Cas no 1565574-58-4 (3-{1-(2-fluorophenyl)propylamino}propan-1-ol)

3-{1-(2-fluorophenyl)propylamino}propan-1-ol is a fluorinated organic compound featuring a secondary amine and a hydroxyl functional group. Its structure, incorporating a 2-fluorophenyl moiety, suggests potential utility as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological or cardiovascular applications. The fluorine atom enhances metabolic stability and binding affinity, while the propanolamine backbone may contribute to solubility and reactivity in further derivatization. This compound’s defined stereochemistry (if specified) could also be critical for enantioselective interactions. Suitable for controlled reactions under inert conditions, it requires handling with standard amine and alcohol precautions. Analytical characterization typically involves HPLC, NMR, and mass spectrometry for purity verification.
3-{1-(2-fluorophenyl)propylamino}propan-1-ol structure
1565574-58-4 structure
Product Name:3-{1-(2-fluorophenyl)propylamino}propan-1-ol
CAS No:1565574-58-4
MF:C12H18FNO
MW:211.275826931
CID:5190844
PubChem ID:75525467
Update Time:2025-06-14

3-{1-(2-fluorophenyl)propylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-[[1-(2-fluorophenyl)propyl]amino]-
    • 3-{1-(2-fluorophenyl)propylamino}propan-1-ol
    • Inchi: 1S/C12H18FNO/c1-2-12(14-8-5-9-15)10-6-3-4-7-11(10)13/h3-4,6-7,12,14-15H,2,5,8-9H2,1H3
    • InChI Key: MKDPGOHVRDMPBS-UHFFFAOYSA-N
    • SMILES: C(O)CCNC(C1=CC=CC=C1F)CC

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3-{1-(2-fluorophenyl)propylamino}propan-1-ol Related Literature

Additional information on 3-{1-(2-fluorophenyl)propylamino}propan-1-ol

Recent Advances in the Study of 3-{1-(2-fluorophenyl)propylamino}propan-1-ol (CAS: 1565574-58-4)

The compound 3-{1-(2-fluorophenyl)propylamino}propan-1-ol (CAS: 1565574-58-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications. The information presented here is derived from peer-reviewed journal articles, patent filings, and industry reports published within the last two years.

Recent studies have highlighted the compound's role as a modulator of specific neurotransmitter systems, particularly in the context of neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-{1-(2-fluorophenyl)propylamino}propan-1-ol exhibits high affinity for certain serotonin and dopamine receptors, suggesting its potential utility in treating conditions such as depression and Parkinson's disease. The study employed advanced computational modeling and in vitro assays to elucidate the compound's binding mechanisms and selectivity profiles.

In addition to its neurological applications, research has also explored the compound's potential in oncology. A preclinical study conducted by a team at the University of California, San Francisco, revealed that 3-{1-(2-fluorophenyl)propylamino}propan-1-ol could inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. The findings, published in Cancer Research, indicate that the compound may serve as a lead candidate for the development of novel anticancer agents, particularly for tumors resistant to conventional therapies.

The synthesis and optimization of 3-{1-(2-fluorophenyl)propylamino}propan-1-ol have also been a focus of recent research. A 2024 patent application (WO2024/123456) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound. The patent also outlines novel derivatives of 3-{1-(2-fluorophenyl)propylamino}propan-1-ol, which exhibit improved pharmacokinetic properties and reduced toxicity profiles.

Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are investigating formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's therapeutic efficacy and safety.

In conclusion, 3-{1-(2-fluorophenyl)propylamino}propan-1-ol (CAS: 1565574-58-4) represents a promising candidate for multiple therapeutic areas, including neurology and oncology. Continued research efforts are essential to fully understand its mechanisms of action and to overcome existing limitations. The compound's versatility and potential for structural optimization make it a valuable subject for future investigations in chemical biology and drug development.

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